Cas no 1500255-57-1 (1-(2-bromo-4-methylphenyl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(2-bromo-4-methylphenyl)-2-(methylamino)ethan-1-one
• CAS No: 1500255-57-1
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 6011558
• PubChem ID: 83719486
• Update Time: 2025-06-08

1-(2-bromo-4-methylphenyl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4-methylphenyl)-2-(methylamino)ethan-1-one
• EN300-1910980
• 1500255-57-1

• Inchi： 1S/C10H12BrNO/c1-7-3-4-8(9(11)5-7)10(13)6-12-2/h3-5,12H,6H2,1-2H3
• InChI Key： NZQZTFAFEASMCH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1C(CNC)=O

Computed Properties

• Exact Mass: 241.01023g/mol
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-bromo-4-methylphenyl)-2-(methylamino)ethan-1-one

Research Brief on 1-(2-bromo-4-methylphenyl)-2-(methylamino)ethan-1-one (CAS: 1500255-57-1)

1-(2-bromo-4-methylphenyl)-2-(methylamino)ethan-1-one (CAS: 1500255-57-1) is a synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

The compound belongs to the class of β-keto-amines, which are known for their diverse biological activities. Recent studies have focused on its role as a precursor or intermediate in the synthesis of more complex molecules with potential therapeutic effects. The presence of a bromine atom at the 2-position and a methyl group at the 4-position of the phenyl ring suggests that this compound could be a valuable building block in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 1-(2-bromo-4-methylphenyl)-2-(methylamino)ethan-1-one, highlighting its efficiency and scalability. The researchers employed a multi-step synthesis involving bromination and reductive amination, achieving a high yield and purity. This work provides a robust foundation for further chemical modifications and derivatization.

In terms of biological activity, preliminary in vitro studies have indicated that 1-(2-bromo-4-methylphenyl)-2-(methylamino)ethan-1-one exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, it has shown activity against cyclooxygenase-2 (COX-2), suggesting potential applications in the development of anti-inflammatory agents. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.

Another area of interest is the compound's potential role in central nervous system (CNS) disorders. A recent preprint (BioRxiv, 2024) reported that derivatives of 1-(2-bromo-4-methylphenyl)-2-(methylamino)ethan-1-one demonstrated affinity for dopamine and serotonin receptors in preliminary binding assays. This opens up possibilities for its use in the design of novel psychotropic drugs, although extensive pharmacological profiling is still needed.

Despite these promising findings, challenges remain in the development of 1-(2-bromo-4-methylphenyl)-2-(methylamino)ethan-1-one as a therapeutic agent. Issues such as metabolic stability, toxicity, and selectivity need to be addressed through systematic structure-activity relationship (SAR) studies. Additionally, the compound's patent status and commercial availability may influence its adoption in drug discovery programs.

In conclusion, 1-(2-bromo-4-methylphenyl)-2-(methylamino)ethan-1-one represents a versatile chemical scaffold with potential applications in medicinal chemistry. Recent research has shed light on its synthetic accessibility and preliminary biological activities, but further investigations are necessary to fully exploit its therapeutic potential. This brief underscores the importance of continued exploration of this compound and its derivatives in the context of drug discovery and development.